Cas no 521074-19-1 (N-(2-Fluoro-3-nitrophenyl)acetamide)

• Product Name: N-(2-Fluoro-3-nitrophenyl)acetamide
• CAS No: 521074-19-1
• MF: C₈H₇FN₂O₃
• MW: 198.151185274124
• CID: 3160520
• PubChem ID: 14300140
• Update Time: 2025-07-20

N-(2-Fluoro-3-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluoro-3-nitrophenyl)acetamide
• DB-403133
• SCHEMBL5647147
• AKOS006308378
• 521074-19-1
• BFKJLIPKKRMIGV-UHFFFAOYSA-N

• Inchi： 1S/C8H7FN2O3/c1-5(12)10-6-3-2-4-7(8(6)9)11(13)14/h2-4H,1H3,(H,10,12)
• InChI Key： BFKJLIPKKRMIGV-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1NC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.04407025g/mol
• Monoisotopic Mass: 198.04407025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(2-Fluoro-3-nitrophenyl)acetamide

Comprehensive Analysis of N-(2-Fluoro-3-nitrophenyl)acetamide (CAS No. 521074-19-1): Properties, Applications, and Industry Trends

N-(2-Fluoro-3-nitrophenyl)acetamide (CAS No. 521074-19-1) is a fluorinated nitroaromatic compound with significant relevance in pharmaceutical and agrochemical research. This specialty chemical has garnered attention due to its unique molecular structure, combining a fluoro-substituted benzene ring with a nitro group and acetamide moiety. Its chemical formula C₈H₇FN₂O₃ and molecular weight of 198.15 g/mol make it a versatile intermediate for synthesizing more complex molecules.

Recent studies highlight the growing demand for fluorinated organic compounds like 521074-19-1 in drug discovery. The fluoro group enhances metabolic stability and bioavailability, addressing key challenges in medicinal chemistry. Industry reports indicate a 12% annual growth in fluoro-pharmaceutical intermediates, aligning with the rise of targeted therapies and precision medicine. Researchers frequently search for "nitrophenyl derivatives solubility" or "fluoroacetamide stability," reflecting practical concerns in handling this compound.

The synthesis route of N-(2-Fluoro-3-nitrophenyl)acetamide typically involves nitration of 2-fluoroacetophenone followed by selective reduction. Its crystalline form exhibits a melting point of 148-152°C, with moderate solubility in polar solvents like DMSO (dimethyl sulfoxide) – a property frequently queried in chemical forums. Analytical characterization via HPLC and NMR spectroscopy confirms its high purity (>98%), crucial for GMP-compliant production.

Environmental considerations surrounding nitroaromatic compounds have spurred innovations in green chemistry applications. A 2023 survey revealed 68% of synthetic chemists prioritize "eco-friendly nitration methods," driving research into catalytic processes for compounds like 521074-19-1. The compound's biodegradation pathway remains an active research area, particularly regarding microbial degradation of fluorinated aromatics.

In material science, N-(2-Fluoro-3-nitrophenyl)acetamide serves as a precursor for photoactive polymers. Its electron-withdrawing groups enable applications in organic electronics, with patent filings showing 23% growth since 2020. Queries like "nitrophenylacetamide UV absorbance" reflect interest in its photophysical properties for optoelectronic devices.

Quality control protocols for CAS 521074-19-1 emphasize residual solvent analysis and heavy metal screening, addressing regulatory requirements from ICH guidelines. The compound's storage stability under nitrogen atmosphere (-20°C) is frequently discussed in chemical handling forums, with moisture sensitivity being a key consideration.

Emerging applications include its use as a tagging reagent in proteomics research, where the fluoro-nitro moiety enables selective protein modification. This aligns with trending searches for "chemical probes for mass spectrometry" and "fluorescent labeling agents." The compound's structure-activity relationship (SAR) in enzyme inhibition studies also attracts significant academic interest.

Market analysis indicates Asia-Pacific dominates production of nitrophenyl acetamide derivatives, with 54% of custom synthesis inquiries originating from pharmaceutical companies. Recent advancements in continuous flow chemistry have improved yield (>85%) for 521074-19-1, addressing queries about "scalable nitration techniques." Regulatory databases show 14 patent citations since 2018, primarily in heterocyclic chemistry applications.

Technical discussions often focus on the compound's reaction kinetics, particularly in nucleophilic aromatic substitution (S_NAr) reactions. The ortho-fluoro and meta-nitro configuration creates unique electronic effects, making it valuable for structure-based drug design tutorials. Educational searches for "aromatic substitution mechanisms" frequently reference this compound's reactivity.

Future prospects include potential applications in PET radiopharmaceuticals, leveraging the fluorine-18 analog. The compound's structure-property relationships continue to inspire research, with 37 peer-reviewed articles mentioning N-(2-Fluoro-3-nitrophenyl)acetamide in 2023 alone. As computational chemistry advances, molecular modeling of its electronic distribution provides insights for rational drug design strategies.